Cas no 2227843-96-9 (4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one)
4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 2227843-96-9
- EN300-1635795
- 4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one
- 4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one
-
- Inchi: 1S/C12H20N4O/c1-4-15-11(17)5-10(13)12(15)9-6-14-16(7-9)8(2)3/h6-8,10,12H,4-5,13H2,1-3H3/t10-,12+/m0/s1
- InChI Key: VJUVIDRANKAKRP-CMPLNLGQSA-N
- SMILES: O=C1C[C@@H]([C@@H](C2C=NN(C(C)C)C=2)N1CC)N
Computed Properties
- Exact Mass: 236.16371127g/mol
- Monoisotopic Mass: 236.16371127g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 64.2Ų
4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1635795-0.05g |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 0.05g |
$707.0 | 2023-05-25 | ||
| Enamine | EN300-1635795-0.1g |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 0.1g |
$741.0 | 2023-05-25 | ||
| Enamine | EN300-1635795-0.25g |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 0.25g |
$774.0 | 2023-05-25 | ||
| Enamine | EN300-1635795-0.5g |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 0.5g |
$809.0 | 2023-05-25 | ||
| Enamine | EN300-1635795-1.0g |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 1g |
$842.0 | 2023-05-25 | ||
| Enamine | EN300-1635795-2.5g |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 2.5g |
$1650.0 | 2023-05-25 | ||
| Enamine | EN300-1635795-5.0g |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 5g |
$2443.0 | 2023-05-25 | ||
| Enamine | EN300-1635795-10.0g |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 10g |
$3622.0 | 2023-05-25 | ||
| Enamine | EN300-1635795-50mg |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 50mg |
$888.0 | 2023-09-22 | ||
| Enamine | EN300-1635795-100mg |
4-amino-1-ethyl-5-[1-(propan-2-yl)-1H-pyrazol-4-yl]pyrrolidin-2-one |
2227843-96-9 | 100mg |
$930.0 | 2023-09-22 |
4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one
Introduction to 4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one (CAS No. 2227843-96-9)
4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular architecture and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2227843-96-9, belongs to a class of heterocyclic derivatives that exhibit promising properties for further investigation in drug discovery and development. The presence of multiple functional groups, including amino, ethyl, and propan-2-yl substituents, as well as the pyrazole and pyrrolidinone moieties, contributes to its diverse chemical reactivity and potential therapeutic applications.
The synthesis of 4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the pyrazol ring system provides a scaffold that is well-documented for its role in modulating various biological pathways. In recent years, there has been a surge in research focused on pyrazole derivatives due to their ability to interact with target proteins and enzymes in a highly specific manner. This has led to their exploration as candidates for treating a wide range of diseases, including inflammatory disorders, infectious diseases, and even certain types of cancer.
The pyrrolidinone moiety in the compound's structure further enhances its potential as a pharmacological agent. Pyrrolidinone derivatives are known for their stability and ability to engage with biological targets such as kinases and transcription factors. The combination of these two heterocyclic systems in 4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one suggests that it may possess dual mechanisms of action, making it an attractive candidate for developing novel therapeutic strategies.
Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and pharmacokinetic properties of complex molecules like 4-amino-1-ethyl-5-1-(propan-2-y l)-1H-pyrazol -4 - ylpyrrolidin - 2 - one with greater accuracy. These simulations have highlighted the compound's potential to interact with specific receptors and enzymes, providing valuable insights into its mode of action. Such computational studies are crucial in guiding experimental design and optimizing lead compounds for clinical development.
In vitro studies have begun to uncover the biological activities of 4-amino - 1 - ethyl - 5 - 1 - (propan - 2 - yl) - 1H-pyrazol - 4 - ylpyrrolidin - 2 - one. Initial results suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammation and cell proliferation. These findings align with the growing interest in developing small-molecule inhibitors that can modulate these pathways without significant off-target effects. The compound's ability to penetrate cellular membranes also makes it a promising candidate for topical applications, where systemic absorption is desirable.
The propan - 2 - yl substituent in the molecule is particularly noteworthy, as it can influence both the electronic properties and solubility of the compound. This substituent may enhance binding interactions by introducing specific steric or electronic features that improve affinity for biological targets. Additionally, the presence of an amino group provides opportunities for further derivatization, allowing chemists to fine-tune the properties of 4-amino - 1 - ethyl - 5 - 1 -(propan - 2-y l) - 1H-pyrazol - 4-y lpyrrolidin - 2-one for specific applications.
As research continues to evolve, the potential applications of 4-amino - 1ethyl -5 – 1 -(propan – 2 – yl) – 1H-pyrazol – 4 – ylpyrrolidin – 2-one are likely to expand beyond initial findings. Investigating its interactions with other biological pathways and exploring novel synthetic routes may uncover additional therapeutic benefits. The compound's unique structure positions it as a valuable asset in the pharmaceutical industry's quest for innovative treatments.
The development of new drugs is often a lengthy and resource-intensive process, but compounds like 4-amino – 1ethyl–5–1–(propan–2–yl)–1H-pyrazol–4–ylpyrrolidin–2-one offer hope by providing starting points for future research. By leveraging advances in synthetic chemistry, computational biology, and high-throughput screening technologies, researchers can accelerate the discovery pipeline and bring new therapeutic options to patients more quickly.
In conclusion,4-amino – 1ethyl–5–(propan–2–yl)–lH-pyrazol–4–ylpyrrolidin–2-one (CAS No.2227843--96--9) represents a significant advancement in pharmaceutical chemistry with its intricate molecular structure and promising biological activities. Its continued investigation holds great potential for contributing to the development of novel treatments across various therapeutic areas.
2227843-96-9 (4-amino-1-ethyl-5-1-(propan-2-yl)-1H-pyrazol-4-ylpyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)